
An In-depth Technical Guide to 3,4-
Dimethylheptane: Chemical Properties and

Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Dimethylheptane
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For Researchers, Scientists, and Drug Development Professionals

Abstract
3,4-Dimethylheptane, a branched alkane with the chemical formula C9H20, is a colorless

liquid with applications as a solvent and as a component in fuels and lubricants.[1] This

technical guide provides a comprehensive overview of its chemical and physical properties,

structural information, spectroscopic data, and safety considerations. All quantitative data is

presented in structured tables for ease of reference. Furthermore, this document includes a

visualization of its structural representation.

Chemical Structure and Identification
3,4-Dimethylheptane is a saturated hydrocarbon featuring a seven-carbon heptane backbone

with two methyl group substituents at the third and fourth carbon positions.[1] This branched

structure influences its physical and chemical properties.[1] The molecule exists as

stereoisomers due to the two chiral centers at carbons 3 and 4.[2][3]

A logical representation of the identifiers for 3,4-Dimethylheptane is provided below.
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3,4-Dimethylheptane

IUPAC Name: 3,4-dimethylheptane

has

Molecular Formula: C9H20

has

SMILES: CCCC(C)C(C)CC

has

InChI: 1S/C9H20/c1-5-7-9(4)8(3)6-2/h8-9H,5-7H2,1-4H3

has

CAS Number: 922-28-1

has

Click to download full resolution via product page

Figure 1: Chemical Identifiers for 3,4-Dimethylheptane.

Identifier Value Source

IUPAC Name 3,4-dimethylheptane [4]

Molecular Formula C9H20 [4][5]

Canonical SMILES CCCC(C)C(C)CC [4]

InChI

InChI=1S/C9H20/c1-5-7-

9(4)8(3)6-2/h8-9H,5-7H2,1-

4H3

[4]

InChIKey
MAKRYGRRIKSDES-

UHFFFAOYSA-N
[4]

CAS Number 922-28-1 [4]

Physicochemical Properties
3,4-Dimethylheptane is a colorless, clear liquid at room temperature.[5][6] It is a nonpolar

compound, which dictates its solubility characteristics.[1]
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Property Value Unit Source

Molecular Weight 128.26 g/mol [5]

Boiling Point 140.6 °C [4]

Melting Point -102.89 °C [5]

Density 0.731 g/cm³ [7]

Flash Point 60 °C [5]

Vapor Pressure 7.57 mmHg at 25°C [5]

Refractive Index 1.4090-1.4120 [5]

Solubility

Insoluble in water;

Soluble in ether,

benzene, acetone,

and other nonpolar

organic solvents.

[1][5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and structural elucidation of 3,4-
Dimethylheptane.

Mass Spectrometry
The mass spectrum of 3,4-Dimethylheptane shows characteristic fragmentation patterns for

branched alkanes. The most abundant peaks (m/z) are observed at 43, 57, and 70.[4]

Infrared (IR) Spectroscopy
The IR spectrum of 3,4-Dimethylheptane exhibits characteristic C-H stretching and bending

vibrations of an alkane. The data is typically acquired using a capillary cell with the neat liquid.

[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Both 1H and 13C NMR spectra are available for 3,4-Dimethylheptane.[8] The 13C NMR

spectrum provides information on the carbon skeleton of the molecule.[4][8]

Synthesis and Reactivity
Synthesis
3,4-Dimethylheptane is typically prepared through the alkylation of alkanes.[5] For instance, it

can be synthesized by the reaction of n-heptane with a methylating agent like methyl chloride

or methyl bromide under appropriate heating conditions.[5]

A simplified workflow for a potential synthesis route is outlined below.

n-Heptane

Alkylation Reaction
(Heating)

Methyl_Chloride

3_4_Dimethylheptane

Click to download full resolution via product page

Figure 2: Simplified Synthesis Workflow.

Reactivity
As a saturated alkane, 3,4-Dimethylheptane is relatively inert. It undergoes typical alkane

reactions such as combustion and free-radical halogenation. It is a flammable liquid and should

be handled with care.[5]

Safety and Handling
Hazard Identification
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3,4-Dimethylheptane is a flammable liquid and vapor.[4] It can cause skin irritation and may

be fatal if swallowed and enters the airways due to aspiration hazard.[4] It may also cause

serious eye irritation.[4] Inhalation may lead to acute solvent syndrome, and it is considered a

neurotoxin.[9]

Precautionary Measures
When handling 3,4-Dimethylheptane, appropriate personal protective equipment, including

protective gloves, clothing, and eye/face protection, should be worn.[10] The container should

be kept tightly closed in a well-ventilated place and stored locked up.[10] It is crucial to keep it

away from heat, sparks, open flames, and hot surfaces.[10] In case of fire, appropriate

extinguishing media should be used.[10] If the substance comes into contact with skin or hair,

contaminated clothing should be removed immediately, and the skin should be rinsed with

water.[10]

Conclusion
This technical guide has summarized the core chemical properties and structural aspects of

3,4-Dimethylheptane. The provided data, presented in clear tables and a structural diagram,

offers a valuable resource for researchers, scientists, and professionals in drug development.

The information on its synthesis, reactivity, and safety is essential for its appropriate handling

and application in a laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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